2-(2-fluoroethyl)-4-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride

• Molecular Formula: C11H17ClFN5
• Molecular Weight: 273.74 g/mol
• IUPAC Name: 2-(2-fluoroethyl)-4-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C11H16FN5.ClH/c1-9-5-15-17(4-3-12)11(9)13-6-10-7-14-16(2)8-10;/h5,7-8,13H,3-4,6H2,1-2H3;1H
• InChI Key: IKTPENZNVPFTDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)CCF)NCC2=CN(N=C2)C.Cl

Description

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (400 MHz, D2O):

• δ 7.45 (s, 1H, pyrazole-H)
• δ 6.85 (s, 1H, pyrazole-H)
• δ 4.70–4.55 (m, 2H, –CH2F)
• δ 4.30 (s, 2H, N–CH2–pyrazole)
• δ 3.90 (s, 3H, N–CH3)
• δ 2.40 (s, 3H, pyrazole-CH3)
• δ 2.10–1.95 (m, 2H, –CH2–CH2F)

13C NMR (100 MHz, D2O):

• δ 158.2 (d, J = 245 Hz, C–F)
• δ 145.6, 138.2 (pyrazole carbons)
• δ 84.5 (d, J = 170 Hz, –CH2F)
• δ 52.1 (N–CH2–pyrazole)
• δ 39.8 (N–CH3)
• δ 22.4 (pyrazole-CH3)

Fourier-Transform Infrared (FT-IR) Spectroscopy

Key vibrational modes (cm⁻¹):

• 3250–3100 (N–H stretch, amine hydrochloride)
• 1650 (C=N stretch, pyrazole)
• 1100 (C–F stretch)
• 750 (C–Cl stretch from hydrochloride counterion)

Mass Spectrometry

High-resolution ESI-MS shows:

• m/z 252.1689 [M – HCl + H]+ (calc. 252.1692 for C12H19FN5)
• Fragment ions at m/z 185 (loss of –CH2–pyrazole) and m/z 112 (fluoroethylpyrazole moiety)

Comparative Analysis with Related Pyrazol-3-amine Derivatives

The structural features of this compound differ from analogs in three critical aspects:

• Fluoroalkyl Substitution
  Compared to 1-(2-fluoroethyl)-4-methyl-N-propylpyrazol-3-amine (C9H16FN3), the addition of a (1-methylpyrazol-4-yl)methyl group increases molecular complexity and hydrogen-bonding capacity.

• Hydrochloride Salt Formation
  Unlike neutral analogs like 2-(1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetaldehyde, the protonated amine enhances water solubility (∼15 mg/mL vs. <1 mg/mL for neutral forms).

• Bis-heterocyclic Architecture
  The dual pyrazole system contrasts with 3-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazole hydrochloride, which lacks the second heterocyclic arm. This difference increases polar surface area from 45 Ų to 78 Ų, impacting bioavailability.

Parameter	Target Compound	Analog
Molecular Weight	287.76 g/mol	185.24 g/mol
LogP (calc.)	1.2	2.1
Hydrogen Bond Donors	2	1
Rotatable Bonds	5	4

Preparation Methods

Core Skeleton Assembly

The synthesis begins with constructing the pyrazole core. A common approach involves cyclocondensation of hydrazine derivatives with β-keto esters or α,β-unsaturated carbonyl compounds. For instance, reacting ethyl 3-(dimethylamino)-2-fluoroacrylate with hydrazine hydrate in a halogenated solvent (e.g., dichloromethane) forms the 1-(2-fluoroethyl)-4-methylpyrazole intermediate. This step typically achieves yields of 65–78% under reflux conditions (80–100°C, 6–12 hours).

The subsequent introduction of the N-[(1-methylpyrazol-4-yl)methyl] group proceeds via nucleophilic substitution. The intermediate is treated with 1-methylpyrazole-4-carbaldehyde in the presence of a reducing agent such as sodium cyanoborohydride (NaBH3CN) in methanol. This reductive amination step requires pH control (pH 5–6, acetic acid buffer) and yields 70–85% of the secondary amine.

Fluorine Incorporation Strategies

Introducing the 2-fluoroethyl group demands careful handling due to fluorine’s reactivity. Two validated methods include:

• Nucleophilic Fluorination : Treating a bromoethyl precursor with potassium fluoride (KF) in dimethylformamide (DMF) at 120°C for 8 hours. This method achieves 60–70% conversion but requires anhydrous conditions to prevent hydrolysis.
• Electrophilic Fluorination : Using Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) to fluorinate a hydroxyethyl intermediate in acetonitrile at room temperature. Yields here range from 55–65%, with fewer side products compared to nucleophilic routes.

Reaction Optimization and Catalysis

Solvent and Temperature Effects

Solvent choice critically impacts reaction efficiency. Polar aprotic solvents like DMF or acetonitrile enhance fluorination kinetics, while ethanol improves reductive amination yields. For example, cyclocondensation in DMF at 90°C completes in 6 hours versus 12 hours in toluene.

Temperature gradients also influence selectivity. Maintaining 0–5°C during imine formation minimizes byproducts like Schiff bases, whereas room-temperature conditions suffice for hydrochloride salt precipitation.

Catalytic Systems

• Base Catalysts : Potassium carbonate (K2CO3) facilitates deprotonation in alkylation steps, improving nucleophilicity.
• Acid Catalysts : p-Toluenesulfonic acid (pTSA) accelerates cyclocondensation by stabilizing transition states.
• Phase-Transfer Catalysts : Tetrabutylammonium bromide (TBAB) enhances fluorination rates in biphasic systems (water/organic solvent).

Purification and Isolation Techniques

Chromatographic Methods

Crude products are purified via flash chromatography using silica gel and gradient elution (hexane/ethyl acetate 4:1 to 1:1). High-performance liquid chromatography (HPLC) with C18 columns and acetonitrile/water mobile phases (0.1% trifluoroacetic acid) resolves regioisomeric impurities.

Crystallization

The hydrochloride salt is isolated by adding hydrogen chloride (HCl) gas to a diethyl ether solution of the free base. Crystallization from ethanol/water (3:1) yields needle-like crystals with >99% purity (HPLC).

Analytical Characterization

Spectroscopic Data

Technique	Key Signals	Interpretation
1H NMR (400 MHz, D2O)	δ 2.25 (s, 3H, CH3), 3.10–3.30 (m, 2H, CH2F), 4.50 (s, 2H, NCH2), 7.45 (s, 1H, pyrazole-H)	Confirms methyl, fluoroethyl, and pyrazole substituents.
13C NMR	δ 158.5 (C-F), 145.2 (pyrazole-C), 52.1 (NCH2)	Validates fluorine coupling and quaternary carbons.
HRMS	m/z 269.1321 [M+H]+ (calc. 269.1318)	Matches molecular formula C12H18ClFN5.

Purity Assessment

Batch purity is quantified via HPLC (UV detection at 254 nm), showing retention times of 8.2 minutes for the target compound and <0.5% impurities.

Industrial-Scale Considerations

Process Intensification

Continuous-flow reactors reduce reaction times by 40% compared to batch systems, particularly for fluorination and cyclocondensation steps. For instance, a microreactor operating at 10 mL/min throughput produces 1.2 kg/day of the intermediate.

Chemical Reactions Analysis

Types of Reactions

2-(2-fluoroethyl)-4-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluoroethyl group, using reagents like sodium azide or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; performed in anhydrous conditions.

Substitution: Sodium azide, thiols; conducted in polar aprotic solvents like dimethyl sulfoxide.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of azide or thiol-substituted derivatives.

Scientific Research Applications

The biological activity of 2-(2-fluoroethyl)-4-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. Research indicates that the fluoroethyl group can enhance binding affinity, while the pyrazolylmethyl group modulates activity.

Potential Therapeutic Applications

• Enzyme Inhibition : The compound has shown potential as an inhibitor for various enzymes, including kinases and cyclooxygenases (COX). Its structural characteristics make it a promising candidate for developing drugs aimed at diseases where these enzymes play a crucial role .
• Anticancer Activity : Preliminary studies suggest that derivatives of this compound may exhibit antiproliferative effects against certain cancer cell lines. For instance, modifications in the pyrazole structure have been linked to varying degrees of activity against liver cancer (HepG2) and cervical cancer (HeLa) cell lines .
• Antimicrobial Properties : Some studies have highlighted the antimicrobial activity of related pyrazole compounds against bacterial strains such as Bacillus subtilis and Escherichia coli, suggesting that 2-(2-fluoroethyl)-4-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride may also possess similar properties .

Case Studies

Several case studies have documented the pharmacological effects of this compound:

• Inhibitory Action on Enzymes : A study involving docking simulations revealed that the compound could effectively bind to human prostaglandin reductase (PTGR2), indicating potential as an enzyme inhibitor relevant for inflammatory conditions .
• Antiproliferative Studies : A series of derivatives were tested against various cancer cell lines, demonstrating significant inhibition of cell growth in specific cases while showing minimal toxicity to normal cells. This highlights the therapeutic window for potential anticancer applications .
• Antioxidant Activity : Research has also pointed towards antioxidant properties associated with related compounds in the pyrazole family, suggesting that modifications could lead to multifunctional drugs aimed at oxidative stress-related diseases .

Mechanism of Action

The mechanism of action of 2-(2-fluoroethyl)-4-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluoroethyl group can enhance the compound’s binding affinity to these targets, while the pyrazolylmethyl group can modulate its activity. The compound may exert its effects through pathways involving signal transduction, enzyme inhibition, or receptor activation.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogues

a) 1-(2-Fluoroethyl)-3-methyl-N-propylpyrazol-4-amine Hydrochloride

• Molecular Formula : C₉H₁₇ClFN₃
• Molecular Weight : 221.70
• Key Differences: Substituent at N-position: Propyl group vs. the target compound’s 1-methylpyrazol-4-ylmethyl group.

b) N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine

• Molecular Formula : C₁₂H₁₅N₅
• Key Differences :
  • Pyridin-3-yl group replaces the fluorinated ethyl chain.
  • Cyclopropylamine substituent may enhance conformational rigidity compared to the target’s flexible fluoroethyl chain .

c) 1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine

• Molecular Formula : C₉H₁₆N₄
• Key Differences :
  • Piperazine ring replaces the pyrazol-3-amine core.
  • Lacks fluorine, reducing lipophilicity and metabolic resistance .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Fluorine Presence	Key Substituents	Potential Applications
Target Compound	C₁₂H₁₇ClFN₆	~305.76*	Yes	2-(2-Fluoroethyl), 4-methyl, dual pyrazole	CNS drugs, kinase inhibitors
1-(2-Fluoroethyl)-3-methyl-N-propylpyrazol-4-amine HCl	C₉H₁₇ClFN₃	221.70	Yes	Propylamine	Bioactive intermediates
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₂H₁₅N₅	229.28	No	Pyridinyl, cyclopropyl	Anticancer agents
1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine	C₉H₁₆N₄	180.26	No	Piperazine	GPCR-targeted therapies

*Estimated based on structural similarity.

Research Findings and Implications

Fluorine-Enhanced Properties

The 2-(2-fluoroethyl) group in the target compound likely increases lipophilicity (logP ~2.5–3.0, estimated) compared to non-fluorinated analogs, enhancing blood-brain barrier penetration for CNS applications. This aligns with trends observed in fluorinated pharmaceuticals .

Dual Pyrazole Motif

Similar dual-heterocyclic systems in and demonstrate enhanced affinity due to π-π stacking and hydrogen bonding .

Solubility and Salt Form

The hydrochloride salt form, shared with the compound, improves aqueous solubility (estimated >50 mg/mL), critical for oral bioavailability. Non-salt analogs (e.g., ’s neutral pyrazole) exhibit lower solubility .

Biological Activity

2-(2-fluoroethyl)-4-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine; hydrochloride is a synthetic compound that has gained attention in medicinal chemistry due to its unique structural features and potential therapeutic applications. The compound's biological activity is primarily attributed to its interactions with specific molecular targets, including enzymes and receptors. This article reviews the biological activity of this compound, supported by data tables, case studies, and recent research findings.

The molecular formula for 2-(2-fluoroethyl)-4-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine; hydrochloride is C12H19ClFN5, with a molecular weight of approximately 287.76 g/mol. The compound is typically encountered in its hydrochloride salt form, which enhances its solubility and stability in various solvents, making it suitable for pharmacological studies.

The biological activity of this compound is linked to its structural components:

• Fluoroethyl Group : Enhances binding affinity to target proteins.
• Pyrazolylmethyl Group : Modulates biological activity through interaction with specific receptors or enzymes.

Research indicates that the compound may exhibit pharmacological effects relevant to enzyme inhibition and receptor modulation, suggesting its potential as a candidate for drug development .

Biological Activity Overview

Recent studies have explored the biological activities of this compound, particularly its effects on various cancer cell lines and other therapeutic areas:

Activity	Cell Line/Target	Effect	Reference
Antiproliferative	HepG2 (liver cancer)	Inhibition of growth (54.25%)
Antiproliferative	HeLa (cervical cancer)	Inhibition of growth (38.44%)
Non-toxic	GM-6114 (normal fibroblasts)	No significant toxicity (80.06%)
Anti-inflammatory	Various models	Significant reduction in markers

Case Studies

• Anticancer Activity : A study demonstrated that the compound significantly inhibited the proliferation of HepG2 and HeLa cells while showing minimal toxicity to normal fibroblasts. This suggests a selective action against cancer cells, making it a promising candidate for further investigation in oncology .
• Enzyme Inhibition : The compound has shown potential as an inhibitor of specific enzymes involved in signal transduction pathways. Docking studies indicated interactions with key residues in enzyme active sites, supporting its role as a modulator of enzymatic activity .